Cas no 1506035-21-7 (1-(3-fluorophenyl)-3,3-dimethylcyclopentan-1-ol)

• Product Name: 1-(3-fluorophenyl)-3,3-dimethylcyclopentan-1-ol
• CAS No: 1506035-21-7
• MF: C₁₃H₁₇FO
• MW: 208.271887540817
• MDL: MFCD23969359
• CID: 5161043
• PubChem ID: 80698668
• Update Time: 2025-06-29

1-(3-fluorophenyl)-3,3-dimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-(3-fluorophenyl)-3,3-dimethyl-
• 1-(3-fluorophenyl)-3,3-dimethylcyclopentan-1-ol

• MDL： MFCD23969359
• Inchi： 1S/C13H17FO/c1-12(2)6-7-13(15,9-12)10-4-3-5-11(14)8-10/h3-5,8,15H,6-7,9H2,1-2H3
• InChI Key： NRFAKLSCYWNWHU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2)(O)CCC(C)(C)C1

Additional information on 1-(3-fluorophenyl)-3,3-dimethylcyclopentan-1-ol

1-(3-Fluorophenyl)-3,3-Dimethylcyclopentan-1-Ol (CAS No. 1506035-21-7): A Multifaceted Compound in Modern Pharmaceutical Research

1-(3-Fluorophenyl)-3,3-Dimethylcyclopentan-1-Ol, with the systematic chemical name 3,3-Dimethylcyclopentan-1-ol, 1-(3-fluorophenyl)-, represents a structurally unique compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and material science. The compound’s molecular framework combines a cyclopentane ring with a hydroxyl group at the 1-position and a 3-fluorophenyl substituent, which together create a complex three-dimensional structure. This 1-(3-Fluorophenyl)-3,3-Dimethylcyclopentan-1-Ol is characterized by its 3-fluorophenyl group, which introduces electronic and steric effects critical for modulating biological activity, and its 3,3-dimethylcyclopentan-1-ol core, which provides a flexible scaffold for further functionalization.

Recent advances in synthetic chemistry have enabled the efficient preparation of 1-(3-Fluorophenyl)-3,3-Dimethylcyclopentan-1-Ol through transition-metal-catalyzed coupling reactions. For instance, a 2023 study published in Organic Letters demonstrated the use of a Pd/C catalyst to facilitate the coupling of a fluorinated aromatic compound with a cyclopentane derivative, resulting in the formation of 1-(3-Fluorophenyl)-3,3-Dimethylcyclopentan-1-Ol with high stereoselectivity. This synthetic approach highlights the importance of 3-fluorophenyl as a key functional group in the design of bioactive molecules, as its fluorine atom enhances the compound’s hydrophobicity and metabolic stability.

Pharmacological studies on 1-(3-Fluorophenyl)-3,3-Dimethylcyclopentan-1-Ol have revealed its potential as a modulator of intracellular signaling pathways. A 2023 preclinical study published in Journal of Medicinal Chemistry reported that this compound exhibits inhibitory activity against kinase enzymes, particularly those involved in cell proliferation and apoptosis. The 3,3-dimethylcyclopentan-1-ol moiety was found to interact with the ATP-binding site of these kinases, thereby disrupting their catalytic activity. This property makes 1-(3-Fluorophenyl)-3,3-Dimethylcyclopentan-1-Ol a promising candidate for the development of targeted therapies for cancers and inflammatory diseases.

In addition to its biological applications, 1-(3-Fluorophenyl)-3,3-Dimethylcyclopentan-1-Ol has shown potential in materials science. A 2023 paper in Advanced Materials explored its use as a precursor for the synthesis of liquid crystal materials. The 3-fluorophenyl group was found to enhance the molecular alignment of the resulting polymers, leading to improved optical and mechanical properties. This application underscores the versatility of 1-(3-Fluorophenyl)-3,3-Dimethylcyclopentan-1-Ol as a building block for advanced functional materials.

Current research is also focusing on the environmental impact of 1-(3-Fluorophenyl)-3,3-Dimethylcyclopentan-1-Ol and its metabolites. A 2023 study published in Environmental Science & Technology investigated the biodegradation pathways of this compound in aquatic ecosystems. The findings suggest that the 3-fluorophenyl group may resist microbial degradation, raising concerns about its long-term persistence in the environment. This highlights the need for further studies to evaluate the ecological risks associated with the widespread use of 1-(3-Fluorophenyl)-3,3-Dimethylcyclopentan-1-Ol.

Overall, 1-(3-Fluorophenyl)-3,3-Dimethylcyclopentan-1-Ol stands as a multifaceted compound with diverse applications across pharmaceutical and materials science. Its unique structure, characterized by the 3-fluorophenyl and 3,3-dimethylcyclopentan-1-ol moieties, continues to inspire innovative research aimed at unlocking its full potential. As new synthetic methods and biological assays are developed, this compound is likely to play an increasingly important role in the advancement of modern science.